Cas no 1214349-33-3 (2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid)

• Product Name: 2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid
• CAS No: 1214349-33-3
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 4801817
• Update Time: 2025-06-08

2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

• Inchi： 1S/C13H10FNO3/c14-11-4-3-8(12(16)13(17)18)6-10(11)9-2-1-5-15-7-9/h1-7,12,16H,(H,17,18)
• InChI Key： RTCLVCHFVUYHTR-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(=O)O)O)=CC=1C1C=NC=CC=1

Computed Properties

• Exact Mass: 247.064
• Monoisotopic Mass: 247.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Additional information on 2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid (CAS No. 1214349-33-3): A Comprehensive Overview

2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid (CAS No. 1214349-33-3) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical structure, biological activity, and potential applications in drug development.

Chemical Structure and Properties

2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid is a synthetic organic compound characterized by its unique molecular structure. The compound features a fluoro-substituted phenyl ring linked to a pyridine ring, with a hydroxyacetic acid moiety attached to the phenyl ring. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule. The presence of the fluoro group enhances the lipophilicity of the compound, while the hydroxyacetic acid moiety contributes to its polarity and reactivity.

The molecular formula of 2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid is C₁₅H₁₂FNO₃, and its molecular weight is approximately 287.26 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 170°C to 175°C. It is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental conditions.

Biological Activity and Mechanism of Action

2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid has been extensively studied for its biological activity, particularly in the context of its potential therapeutic applications. Recent research has highlighted its ability to modulate various biological pathways, including those involved in inflammation, oxidative stress, and cell signaling.

In vitro studies have demonstrated that 2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This effect is attributed to its ability to interfere with the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a central role in the regulation of inflammatory responses.

Furthermore, 2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid has been shown to possess antioxidant properties by scavenging reactive oxygen species (ROS) and enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that the compound may have potential applications in the treatment of oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Drug Development

The promising biological activities of 2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid have led to increased interest in its potential as a therapeutic agent. Preclinical studies have evaluated its efficacy in various disease models, with encouraging results.

In animal models of inflammatory diseases such as arthritis and colitis, administration of 2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid has been shown to significantly reduce inflammation and tissue damage. These findings have prompted further investigation into its potential as an anti-inflammatory drug for clinical use.

Beyond its anti-inflammatory properties, 2-(4-Fluoro-3-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid has also shown promise in neuroprotective applications. Studies have demonstrated that it can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of Alzheimer's disease. These results suggest that the compound may have therapeutic potential in neurodegenerative disorders characterized by oxidative stress and inflammation.

Safety Profile and Future Directions

The safety profile of 2-(4-fluoro–(pyridin–(phenyl))–hydroxyacetic acid) is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its long-term safety in humans.

Ongoing research aims to optimize the pharmacokinetic properties of 2-(4-fluoro–(pyridin–(phenyl))–hydroxyacetic acid), including its bioavailability, distribution, metabolism, and excretion (ADME). These studies are crucial for developing effective formulations that can deliver the compound to target tissues with minimal side effects.

In conclusion, 2-(4-fluoro–(pyridin–(phenyl))–hydroxyacetic acid) (CAS No. 1214349–33–3) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Continued research into its mechanisms of action, therapeutic applications, and safety profile will be essential for realizing its full potential as a novel therapeutic agent.